Cas no 86528-79-2 (1,2-Dihydroacenaphthylene-5,6-dicarbonitrile)

• Product Name: 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile
• CAS No: 86528-79-2
• MF: C₁₄H₈N₂
• MW: 204.226722717285
• MDL: MFCD00570581
• CID: 5140851
• PubChem ID: 13062656
• Update Time: 2026-03-03

1,2-Dihydroacenaphthylene-5,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5,6-Acenaphthylenedicarbonitrile, 1,2-dihydro-
• 1,2-dihydroacenaphthylene-5,6-dicarbonitrile
• G63732
• MFCD00570581
• 86528-79-2
• 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile

• MDL： MFCD00570581
• Inchi： 1S/C14H8N2/c15-7-11-5-3-9-1-2-10-4-6-12(8-16)14(11)13(9)10/h3-6H,1-2H2
• InChI Key： NUULUIKXLMNARB-UHFFFAOYSA-N
• SMILES： C1C2C3C(C(C#N)=CC=2)=C(C#N)C=CC=3C1

Computed Properties

• Exact Mass: 204.068748264g/mol
• Monoisotopic Mass: 204.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile

Comprehensive Overview of 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile (CAS No. 86528-79-2)

1,2-Dihydroacenaphthylene-5,6-dicarbonitrile (CAS No. 86528-79-2) is a specialized organic compound that has garnered significant attention in the fields of materials science and organic electronics. This compound, characterized by its unique polycyclic aromatic structure, is widely studied for its potential applications in optoelectronic devices, organic semiconductors, and fluorescent materials. Its molecular framework, featuring a dihydroacenaphthylene core with dicarbonitrile substituents, contributes to its remarkable electronic and photophysical properties.

The growing interest in 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile is closely tied to the rising demand for sustainable materials and green chemistry solutions. Researchers are actively exploring its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, as it offers a balance of stability and performance. Its high electron affinity and tunable luminescence make it a promising candidate for next-generation display technologies and energy-efficient lighting systems.

In the context of synthetic chemistry, 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile serves as a versatile building block for the construction of more complex π-conjugated systems. Its rigid planar structure and electron-withdrawing groups facilitate the design of high-performance organic electronic materials. Recent studies have highlighted its role in the development of n-type semiconductors, which are critical for advancing flexible electronics and wearable devices.

Another area of interest is the compound's potential in bioimaging and sensor applications. Due to its strong fluorescence and chemical stability, 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile is being investigated as a fluorescent probe for detecting environmental pollutants or biological molecules. This aligns with the increasing focus on environmental monitoring and healthcare diagnostics, where sensitive and selective detection methods are paramount.

The synthesis of 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile typically involves multistep organic reactions, including cyclization and nitrile functionalization. Advances in catalytic methods and green solvents have improved the efficiency and sustainability of its production, addressing concerns about chemical waste and energy consumption. These innovations are particularly relevant in light of the global push toward eco-friendly manufacturing practices.

From a commercial perspective, 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile is gaining traction as a high-value intermediate in the fine chemicals industry. Its applications span pharmaceutical research, agrochemical development, and advanced material synthesis. Companies specializing in custom synthesis and specialty chemicals are increasingly offering this compound to meet the demands of R&D laboratories and industrial partners.

In summary, 1,2-Dihydroacenaphthylene-5,6-dicarbonitrile (CAS No. 86528-79-2) represents a fascinating intersection of chemistry, materials science, and technology. Its unique properties and broad applicability position it as a key player in the evolution of organic electronics and sustainable innovation. As research continues to uncover new possibilities, this compound is poised to make significant contributions to cutting-edge technologies and scientific advancements.